![molecular formula C9H12F2N4 B1479375 6-(4,4-Difluoropiperidin-1-yl)pyrimidin-4-amine CAS No. 1996319-68-6](/img/structure/B1479375.png)
6-(4,4-Difluoropiperidin-1-yl)pyrimidin-4-amine
Overview
Description
6-(4,4-Difluoropiperidin-1-yl)pyrimidin-4-amine (6-DFPP) is a chemical compound that has been studied for its potential use in a variety of scientific research applications. 6-DFPP is a derivative of the piperidine class, and has a range of unique properties that make it useful in a variety of contexts. This article will discuss the synthesis method of 6-DFPP, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Synthesis of Pyrimidine Derivatives Pyrimidine derivatives have been synthesized through various methods, demonstrating the chemical versatility and potential applications of compounds related to 6-(4,4-Difluoropiperidin-1-yl)pyrimidin-4-amine. One approach includes the microwave irradiative cyclocondensation, forming compounds with potential insecticidal and antibacterial properties (Deohate & Palaspagar, 2020). Another synthesis pathway involves the initial substitution of dichloropyrimidines followed by Suzuki coupling, creating a cost-effective method to produce N-arylated pyrimidin-4-amine analogues with various applications (Shankar et al., 2021).
Quantum Chemical Characterization Research has also been conducted on the quantum chemical characterization of hydrogen bonding sites in pyrimidine compounds, which is crucial in understanding the intermolecular interactions and stability of such compounds (Traoré et al., 2017). This type of study is fundamental in the design and development of new materials and pharmaceuticals.
Chemical Structure and Interaction Analysis The chemical structure and potential interactions, such as intramolecular C–H…N hydrogen bonds, of pyrimidine derivatives have been elucidated, offering insights into the stability and reactivity of these compounds (Murugavel et al., 2014). This kind of structural analysis is essential in the pharmaceutical industry and material science for the development of new compounds with specific properties.
properties
IUPAC Name |
6-(4,4-difluoropiperidin-1-yl)pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12F2N4/c10-9(11)1-3-15(4-2-9)8-5-7(12)13-6-14-8/h5-6H,1-4H2,(H2,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMNMKBMNTIWQHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C2=NC=NC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12F2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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